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Cat. No.: B12370232

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oligopeptide-24, also known as CG-EDP3, is a synthetic biomimetic peptide composed of 13
amino acids.[1] It is recognized for its role in skin repair and regeneration, primarily by
stimulating skin cell proliferation through the up-regulation of Epidermal Growth Factor (EGF)
expression.[2][3] In cell culture systems, Oligopeptide-24 has been shown to increase the
expression of crucial extracellular matrix components such as hyaluronic acid and elastin in a
dose-dependent manner in fibroblast cells.[2][3] This document provides detailed protocols for
the preparation of Oligopeptide-24 stock solutions for use in cell culture experiments, along
with relevant technical data and experimental guidelines.

Data Presentation

Table 1: Properties of Oligopeptide-24

Property Value

Synonyms CG-EDP3

Amino Acid Sequence 13 amino acids
Molecular Weight 1271.38 g/mol
Appearance Lyophilized powder
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Table 2: Stock Solution Preparation for Oligopeptide-24

The following table provides volumes of Dimethyl Sulfoxide (DMSO) required to prepare stock
solutions of Oligopeptide-24 at various concentrations.

Desired Stock

. Mass of Oligopeptide-24 Volume of DMSO to Add
Concentration

1mM 1mg 0.7865 mL
5 mM 1mg 0.1573 mL
1mM 5 mg 3.9327 mL
5 mM 5 mg 0.7865 mL
1mM 10 mg 7.8655 mL
5 mM 10 mg 1.5731 mL

Data adapted from MedChemExpress product information.

Experimental Protocols
Protocol 1: Preparation of a 1 mM Oligopeptide-24 Stock
Solution

Materials:

Lyophilized Oligopeptide-24

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Vortex mixer

Procedure:
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Equilibration: Allow the vial of lyophilized Oligopeptide-24 to equilibrate to room temperature
before opening to prevent condensation.

Reconstitution: Aseptically add the appropriate volume of DMSO to the vial of Oligopeptide-
24 to achieve a 1 mM concentration (refer to Table 2). For example, to a 1 mg vial, add
0.7865 mL of DMSO.

Dissolution: Gently vortex the solution until the peptide is completely dissolved. Visually
inspect the solution to ensure there are no particulates.

Aliquoting: Dispense the stock solution into sterile, single-use aliquots in microcentrifuge
tubes. This prevents repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Protocol 2: Determination of Oligopeptide-24's Effect on
EGF Secretion in Fibroblast Cells via ELISA

Materials:

Human dermal fibroblasts

Complete fibroblast growth medium (e.g., DMEM with 10% FBS)

Serum-free fibroblast medium

Oligopeptide-24 stock solution (prepared as in Protocol 1)

96-well cell culture plates

Human EGF ELISA kit

Plate reader

Procedure:
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o Cell Seeding: Seed human dermal fibroblasts in a 96-well plate at a density of 5,000-10,000
cells per well in complete growth medium. Incubate overnight to allow for cell attachment.

e Serum Starvation: The following day, aspirate the complete medium and wash the cells once
with sterile Phosphate Buffered Saline (PBS). Add serum-free medium to each well and
incubate for 24 hours to synchronize the cells.

o Oligopeptide-24 Treatment: Prepare serial dilutions of the Oligopeptide-24 stock solution in
serum-free medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 ng/mL).
A vehicle control (serum-free medium with the same final concentration of DMSO as the
highest peptide concentration) should be included.

¢ Incubation: Aspirate the serum-free medium from the cells and add the prepared
Oligopeptide-24 dilutions and controls. Incubate for 48-72 hours.

o Supernatant Collection: After the incubation period, carefully collect the cell culture
supernatant from each well.

o EGF ELISA: Perform the Human EGF ELISA on the collected supernatants according to the
manufacturer's instructions.

o Data Analysis: Measure the absorbance using a plate reader and calculate the concentration
of EGF in each sample based on the standard curve.

Mandatory Visualizations
Signaling Pathway

Oligopeptide-24 is known to upregulate the expression of Epidermal Growth Factor (EGF).
The binding of EGF to its receptor (EGFR) on the cell surface initiates a cascade of intracellular
signaling events, primarily through the MAPK and PI3K/AKT pathways, which in turn regulate
cellular processes such as proliferation, survival, and differentiation.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12370232?utm_src=pdf-body
https://www.benchchem.com/product/b12370232?utm_src=pdf-body
https://www.benchchem.com/product/b12370232?utm_src=pdf-body
https://www.benchchem.com/product/b12370232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cell

Cytoplasm

Nucleus
Extracellular Space
Cell Membrane
Upregulates
b:

| Gene Transcription
Survival)
g EGFR

(Proliferation,

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Seed Fibroblast Cells
in 96-well Plate

Serum Starve Cells

Treat Cells with
Oligopeptide-24 Dilutions

Incubate for 48-72 hours
Collect Supernatant
Perform EGF ELISA

Analyze Data

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12370232?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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